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CAS No.: 99902-79-1

Cat. No.: B12641466

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comprehensive technical overview of 2-(4-methoxyphenoxy)-5-
nitrobenzonitrile, a substituted benzonitrile with significant potential as a versatile building block
in medicinal chemistry and materials science. Due to the limited availability of direct
experimental data for this specific compound, this document synthesizes information from
closely related analogues and computational predictions to provide a reliable resource for its
synthesis, characterization, and potential applications.

Chemical Identity and Physicochemical Properties

Benzonitrile, 2-(4-methoxyphenoxy)-5-nitro- is an aromatic organic compound featuring a
benzonitrile core substituted with a 4-methoxyphenoxy group at the 2-position and a nitro group
at the 5-position. The strategic placement of these functional groups—an electron-donating
methoxy group, an electron-withdrawing nitro group, and a cyano group—imparts a unique
electronic profile to the molecule, making it a valuable intermediate for further chemical
modifications.
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Table 1: Physicochemical and Spectral Data

Property

Predicted/Analogous Value

Reference(s)

IUPAC Name

2-(4-methoxyphenoxy)-5-
nitrobenzonitrile

Molecular Formula

C14H10N20a4

Molecular Weight

270.24 g/mol

Physical State

Solid (predicted)

102-104 °C (analogous

compound: 2-(3-

Melting Point [1]
methoxyphenoxy)-5-
nitrobenzonitrile)

Soluble in organic solvents like

Solubility ethanol and acetone; limited [2]

solubility in water.

1H NMR (predicted)

Aromatic protons: & 7.0-8.5
ppm; Methoxy protons: & ~3.9

ppm

13C NMR (predicted)

Aromatic carbons: 6 110-160
ppm; Nitrile carbon: & ~115-

120 ppm; Methoxy carbon: &
~56 ppm

IR (predicted)

C=N stretch: ~2230 cm~?; NO2
stretch: ~1530 cm~1
(asymmetric), ~1350 cm~?
(symmetric); C-O-C stretch:
~1250 cm™?

[3]

Synthesis and Reaction Mechanisms

The most plausible synthetic route to 2-(4-methoxyphenoxy)-5-nitrobenzonitrile is through a

nucleophilic aromatic substitution (SNAr) reaction. This well-established transformation
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involves the displacement of a suitable leaving group, such as a halogen, from an activated
aromatic ring by a nucleophile. In this case, 2-chloro-5-nitrobenzonitrile serves as the
electrophilic substrate and 4-methoxyphenol as the nucleophile. The presence of the electron-
withdrawing nitro group in the para position to the chlorine atom activates the aromatic ring
towards nucleophilic attack, facilitating the reaction.[4]

Experimental Protocol: Synthesis of 2-(4-
methoxyphenoxy)-5-nitrobenzonitrile

This protocol is adapted from the synthesis of the analogous compound, 2-(3-
methoxyphenoxy)-5-nitrobenzonitrile.[1]

Materials:

2-chloro-5-nitrobenzonitrile

4-methoxyphenol

Anhydrous potassium carbonate (K2CO3)

Acetonitrile (CH3CN)

Deionized water

Ethanol

Procedure:

e To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add
2-chloro-5-nitrobenzonitrile (0.050 moles), 4-methoxyphenol (0.0515 moles), and anhydrous
potassium carbonate (0.0515 moles).

e Add 75 mL of acetonitrile to the flask.

» Heat the reaction mixture to reflux and maintain for 3-4 hours, monitoring the progress by
thin-layer chromatography (TLC).

» After completion, cool the reaction mixture to room temperature.
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Pour the mixture into 150 mL of deionized water to precipitate the product.

Collect the solid product by filtration and wash thoroughly with water.

Air-dry the solid product.

For further purification, recrystallize the crude product from ethanol.

Causality Behind Experimental Choices:

o Potassium Carbonate: Acts as a base to deprotonate the phenolic hydroxyl group of 4-
methoxyphenol, generating the more nucleophilic phenoxide ion.

» Acetonitrile: A polar aprotic solvent that is suitable for SNAr reactions as it can dissolve the
reactants but does not participate in hydrogen bonding, which would solvate and deactivate
the nucleophile.

o Reflux: The elevated temperature increases the reaction rate, allowing the synthesis to be
completed in a reasonable timeframe.

2-chloro-5-nitrobenzonitrile +
4-methoxyphenol +

K2COs3

Filtration &
Recrystallization
(Ethanol)

Cooling &
Precipitation
(H20)

2-(4-methoxyphenoxy)-
5-nitrobenzonitrile

Acetonitrile

Click to download full resolution via product page

Synthetic workflow for 2-(4-methoxyphenoxy)-5-nitrobenzonitrile.

Potential Applications in Drug Discovery and
Materials Science

Substituted benzonitriles are a cornerstone in medicinal chemistry, with over 30 nitrile-
containing pharmaceuticals currently on the market.[5] The nitrile group is a versatile
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pharmacophore, capable of acting as a hydrogen bond acceptor or a bioisostere for other

functional groups.[6]

The structural motifs present in 2-(4-methoxyphenoxy)-5-nitrobenzonitrile make it a promising
scaffold for the development of novel therapeutic agents:

» Kinase Inhibitors: The diaryl ether linkage is a common feature in many kinase inhibitors.
The benzonitrile moiety can be further elaborated to target specific kinases involved in cell

signaling pathways.

» Antimicrobial and Anticancer Agents: Nitroaromatic compounds have been explored for their
potential as antimicrobial and anticancer agents, often acting as prodrugs that are activated

under hypoxic conditions.

o Precursor for Further Synthesis: The nitro group can be readily reduced to an amine,
providing a handle for a wide range of chemical transformations, including amide bond
formation and the synthesis of heterocyclic systems.[7]

In materials science, the highly polarized nature of this molecule, due to the presence of strong
electron-withdrawing and -donating groups, suggests potential applications in the development
of nonlinear optical (NLO) materials and as a component in liquid crystals.[8]

2-(4-methoxyphenoxy)-

5-nitrobenzonitrile

Materials Science
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Potential applications of 2-(4-methoxyphenoxy)-5-nitrobenzonitrile.

Safety and Handling
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While specific toxicity data for 2-(4-methoxyphenoxy)-5-nitrobenzonitrile is not available, it
should be handled with the standard precautions for laboratory chemicals, particularly those
containing nitroaromatic and nitrile functionalities.

o General Precautions: Use in a well-ventilated fume hood. Avoid inhalation of dust and
contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat.[9][10]

» Toxicity: Nitroaromatic compounds can be toxic and may cause methemoglobinemia.[11]
Nitriles can be harmful if swallowed or in contact with skin.[12]

o First Aid:

o

In case of skin contact: Wash off immediately with plenty of soap and water.

[e]

In case of eye contact: Rinse cautiously with water for several minutes.

o

If inhaled: Move the person to fresh air.

[¢]

If swallowed: Rinse mouth with water and seek medical attention.[10]

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents and bases.[9]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

Conclusion

Benzonitrile, 2-(4-methoxyphenoxy)-5-nitro- represents a promising and versatile chemical
entity for researchers in drug discovery and materials science. Although direct experimental
data is sparse, its synthesis can be reliably achieved through nucleophilic aromatic substitution.
The unique combination of functional groups provides multiple avenues for further chemical
derivatization, making it an attractive starting point for the development of novel, high-value
compounds. As with all laboratory chemicals, appropriate safety precautions should be strictly
followed during its handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12641466/docs#an-in-depth-technical-guide-to-
benzonitrile-2-4-methoxyphenoxy-5-nitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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